Cas no 83726-83-4 (4-Chloro-6-methyl-2-(thiophen-2-YL)pyrimidine)

• Product Name: 4-Chloro-6-methyl-2-(thiophen-2-YL)pyrimidine
• CAS No: 83726-83-4
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• MDL: MFCD12032996
• CID: 4659830
• PubChem ID: 43557490
• Update Time: 2025-06-29

4-Chloro-6-methyl-2-(thiophen-2-YL)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-6-METHYL-2-(THIOPHEN-2-YL)PYRIMIDINE
• 4-chloro-6-methyl-2-thiophen-2-ylpyrimidine
• 4-Chloro-6-methyl-2-(thiophen-2-YL)pyrimidine

• MDL： MFCD12032996
• Inchi： 1S/C9H7ClN2S/c1-6-5-8(10)12-9(11-6)7-3-2-4-13-7/h2-5H,1H3
• InChI Key： RNVXWNIXLBPUFO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C2=CC=CS2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 2.9
• Topological Polar Surface Area: 54

Additional information on 4-Chloro-6-methyl-2-(thiophen-2-YL)pyrimidine

Comprehensive Overview of 4-Chloro-6-methyl-2-(thiophen-2-YL)pyrimidine (CAS No. 83726-83-4): Properties, Applications, and Industry Insights

4-Chloro-6-methyl-2-(thiophen-2-YL)pyrimidine (CAS No. 83726-83-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative, characterized by its chloro and methyl substituents, as well as a thiophene ring, exhibits unique chemical properties that make it valuable for designing bioactive molecules. Its molecular structure combines aromatic stability with reactive sites, enabling diverse functionalization—a feature highly sought after in drug discovery and material science.

In recent years, the demand for pyrimidine-based compounds like 4-Chloro-6-methyl-2-(thiophen-2-YL)pyrimidine has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "synthesis of thiophene-pyrimidine hybrids" or "applications of halogenated pyrimidines," reflecting its relevance in medicinal chemistry. The compound’s CAS No. 83726-83-4 is often cited in patents related to anticancer and anti-inflammatory therapies, aligning with the growing focus on targeted drug delivery systems.

The physicochemical profile of 4-Chloro-6-methyl-2-(thiophen-2-YL)pyrimidine includes a molecular weight of 224.69 g/mol and a melting point range of 120–125°C, as documented in technical literature. Its solubility in organic solvents like DMSO and ethanol facilitates its use in cross-coupling reactions, a topic frequently queried as "pyrimidine Suzuki-Miyaura coupling" in academic databases. These attributes underscore its utility in palladium-catalyzed transformations, a hotspot in green chemistry initiatives.

From an industrial perspective, CAS 83726-83-4 is often discussed alongside "scalable pyrimidine synthesis" and "cost-effective heterocyclic building blocks." Manufacturers emphasize its stability under inert atmospheres, addressing concerns about shelf life—a common query among procurement specialists. Furthermore, its compatibility with automated synthesis platforms positions it as a candidate for high-throughput screening, a trend driven by AI-assisted drug discovery.

Environmental and regulatory considerations are also pivotal. While 4-Chloro-6-methyl-2-(thiophen-2-YL)pyrimidine is not classified as hazardous under major chemical inventories, its handling requires standard lab precautions. Searches for "pyrimidine biodegradability" or "halogenated compound safety" highlight user interest in sustainable chemistry practices. Recent studies explore its potential in photocatalytic degradation, aligning with circular economy principles.

In summary, 4-Chloro-6-methyl-2-(thiophen-2-YL)pyrimidine (CAS No. 83726-83-4) represents a versatile scaffold bridging academic innovation and industrial application. Its synergy with emerging technologies like machine learning-driven molecular design and continuous flow chemistry ensures its enduring relevance. For researchers, keywords such as "thiophene-pyrimidine pharmacophores" or "CAS 83726-83-4 suppliers" remain critical to navigating its expanding utility landscape.